(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)hydrazinecarbonothioyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[[(Z)-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)amino]carbamothioyl]acetamide
• InChI: InChI=1S/C16H17N5O4S2/c1-20-10-4-3-9(25-2)7-11(10)27-16(20)19-18-15(26)17-12(22)8-21-13(23)5-6-14(21)24/h3-4,7H,5-6,8H2,1-2H3,(H2,17,18,22,26)/b19-16-
• InChI Key: GEKMVGMXJDPTSP-MNDPQUGUSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)OC)SC1=NNC(=S)NC(=O)CN3C(=O)CCC3=O
• Isomeric SMILES: CN\1C2=C(C=C(C=C2)OC)S/C1=N\NC(=S)NC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C16H17N5O4S2
• Molecular Weight: 407.5 g/mol

Description

(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)hydrazinecarbonothioyl)acetamide is a useful research compound. Its molecular formula is C16H17N5O4S2 and its molecular weight is 407.46. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)hydrazinecarbonothioyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)hydrazinecarbonothioyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Compounds with benzothiazole moieties and 4-thiazolidinones have been evaluated for their anticancer activity. For instance, novel 4-thiazolidinones containing a benzothiazole moiety have demonstrated anticancer activity against leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancer cell lines (Havrylyuk et al., 2010). Such studies highlight the potential of structurally similar compounds in contributing to the development of new anticancer therapies.

Antimicrobial Applications

Several studies have explored the synthesis of novel derivatives based on thiazole and pyrazole structures for antimicrobial applications. For example, new thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety have shown promising antimicrobial activities (Gouda et al., 2010). This suggests that compounds with similar scaffolds could serve as valuable therapeutic agents against bacterial and fungal infections.

Enzyme Inhibitory Activities

The research also extends to the enzyme inhibitory potential of compounds with related structures. For example, novel 1,2,4-triazole analogues have been synthesized and evaluated for their inhibition potential against enzymes like bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE), showing significant activity (Virk et al., 2018). This highlights the role of structurally similar compounds in developing treatments for conditions associated with enzyme dysregulation.